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Compound of Interest

Compound Name: Br-2PACz

CAS No.: 2762888-11-7

Cat. No.: B15995548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation and potential

applications of Br-2PACz ((2-(3,6-dibromo-9H-carbazol-9-yl)ethyl)phosphonic acid) solutions.

While Br-2PACz is predominantly utilized in materials science, particularly in the fabrication of

optoelectronic devices, the broader class of carbazole derivatives exhibits a wide range of

biological activities. This document covers both aspects to cater to a multidisciplinary audience.

Chemical Properties and Data
Br-2PACz is a carbazole derivative functionalized with bromine atoms and a phosphonic acid

group.[1][2] This structure imparts specific electronic and self-assembling properties, making it

an effective hole transport layer (HTL) in perovskite and organic solar cells.[1][2][3]
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Property Value Reference

Chemical Formula C14H12Br2NO3P [1]

Molecular Weight 433.03 g/mol [1]

Appearance Off-white powder/crystals [1]

Purity >99% (¹H NMR) [1]

CAS Number 2762888-11-7 [1]

HOMO Energy Level -6.01 eV [4][5]

LUMO Energy Level -2.64 eV [1]

I. Materials Science Applications: Solution
Preparation for Thin-Film Deposition
Br-2PACz is commonly used to form self-assembled monolayers (SAMs) on transparent

conductive oxides like indium tin oxide (ITO), modifying the electrode's work function and

improving charge extraction in solar cells.[1][4][5]

Recommended Solvents and Concentrations
The choice of solvent is critical for achieving a uniform and effective SAM.
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Solvent Typical Concentration Notes

Ethanol (EtOH) 0.1 mM - 1 mM

Most commonly used.[3][6] A 1

mM solution corresponds to

approximately 0.433 mg/mL.[1]

Methanol (MeOH) 1 mM Alternative polar solvent.

Isopropanol (IPA) 1 mM
Another suitable alcohol-based

solvent.

Tetrahydrofuran (THF) 1 mM
Can be used for specific

substrate compatibility.

Dimethylformamide (DMF) 1 mM
Use with caution, may affect

certain substrates.

Step-by-Step Solution Preparation Protocol
This protocol details the preparation of a standard 1 mM Br-2PACz solution in ethanol.

Materials:

Br-2PACz powder

Anhydrous Ethanol (≥99.5%)

Volumetric flask

Magnetic stirrer and stir bar

Weighing scale

Spatula

Pipettes

Procedure:
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Calculate the required mass of Br-2PACz: For a 1 mM solution, you will need 0.433 mg of

Br-2PACz per mL of ethanol. For example, to prepare 10 mL of a 1 mM solution, you will

need 4.33 mg of Br-2PACz.

Weigh the Br-2PACz: Carefully weigh the calculated amount of Br-2PACz powder using an

analytical balance.

Dissolve in Ethanol: Transfer the weighed Br-2PACz into a clean, dry volumetric flask. Add a

portion of the total required volume of ethanol and swirl gently to dissolve the powder.

Complete Dissolution: Place a magnetic stir bar in the flask and stir the solution at room

temperature. Some protocols recommend stirring overnight to ensure complete dissolution.

[6] For some applications, sonicating the solution for approximately 30 minutes can aid

dissolution.[6]

Final Volume Adjustment: Once the Br-2PACz is fully dissolved, add ethanol to the

volumetric flask up to the final desired volume.

Storage: Store the prepared solution in a tightly sealed container in a cool, dark, and dry

place. For optimal results, it is recommended to use the solution fresh.

Experimental Workflow for Thin-Film Deposition
The prepared Br-2PACz solution can be used to create a SAM on a substrate (e.g., ITO-coated

glass) using methods like spin coating or dip coating.
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Solution Preparation

Substrate Preparation

Deposition

Post-Deposition

Prepare 1 mM Br-2PACz
in Ethanol

Spin Coating
(e.g., 3000 rpm, 30s)

Dip Coating
(e.g., 12h immersion)

Clean Substrate
(e.g., ITO glass)

UV-Ozone Treatment

Annealing
(e.g., 100°C, 10 min)

Optional Washing
(e.g., with Ethanol)

Click to download full resolution via product page

Br-2PACz Thin-Film Deposition Workflow

II. Biological and Pharmacological Context for
Carbazole Derivatives
While there is no specific literature on the biological activity of Br-2PACz, the carbazole

scaffold is a well-established pharmacophore present in numerous biologically active

compounds.[1][4][7] This section provides a general overview for drug development

professionals who may be interested in the potential applications of novel carbazole derivatives

like Br-2PACz.
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Overview of Biological Activities of Carbazole
Derivatives
Carbazole-containing molecules have been reported to exhibit a wide array of pharmacological

effects, including:

Antimicrobial and Antifungal Activity[1][6]

Antitumor Activity[1][8]

Anti-inflammatory Properties

Antioxidant Effects[8]

Neuroprotective Effects[4]

Antidiabetic Potential[9]

These activities are often attributed to the ability of the carbazole ring system to intercalate with

DNA, inhibit key enzymes, and modulate various signaling pathways.[1]

Potential Signaling Pathways Modulated by Carbazole
Derivatives
Research on various carbazole compounds has implicated their interaction with several critical

cellular signaling pathways. This generalized diagram illustrates some of the key pathways that

could be targeted by novel carbazole derivatives.
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Potential Signaling Pathways for Carbazole Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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